Cas no 25181-64-0 (2-(2-bromo-5-methylphenoxy)acetic acid)

2-(2-Bromo-5-methylphenoxy)acetic acid is a brominated aromatic compound featuring a phenoxyacetic acid backbone with a methyl substituent at the 5-position and a bromine atom at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the carboxylic acid group allows for derivatization via esterification or amidation. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, offering precise control in the development of complex molecules.
2-(2-bromo-5-methylphenoxy)acetic acid structure
25181-64-0 structure
Product Name:2-(2-bromo-5-methylphenoxy)acetic acid
CAS No:25181-64-0
MF:C9H9BrO3
MW:245.069962263107
CID:6527945
PubChem ID:84704755
Update Time:2025-09-28

2-(2-bromo-5-methylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromo-5-methylphenoxy)acetic acid
    • 25181-64-0
    • Acetic acid, 2-(2-bromo-5-methylphenoxy)-
    • EN300-1628170
    • DTXSID101271358
    • Inchi: 1S/C9H9BrO3/c1-6-2-3-7(10)8(4-6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: YEKQTGJVHONUCE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=CC=1OCC(=O)O

Computed Properties

  • Exact Mass: 243.97351g/mol
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

2-(2-bromo-5-methylphenoxy)acetic acid Pricemore >>

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2-(2-bromo-5-methylphenoxy)acetic acid Related Literature

Additional information on 2-(2-bromo-5-methylphenoxy)acetic acid

2-(2-Bromo-5-Methylphenoxy)Acetic Acid: A Comprehensive Overview

2-(2-Bromo-5-Methylphenoxy)Acetic Acid, identified by the CAS number 25181-64-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of phenoxyacetic acids, which are known for their versatility in various industrial and agricultural settings. The molecule consists of a phenoxy group attached to an acetic acid moiety, with a bromine atom and a methyl group substituting the phenyl ring. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

The synthesis of 2-(2-Bromo-5-Methylphenoxy)Acetic Acid typically involves multi-step reactions, often starting from bromobenzene derivatives. The introduction of the methyl group and the phenoxyacetic acid moiety requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic processes have made the synthesis more efficient, reducing production costs and environmental impact. This has facilitated its broader application across different industries.

One of the most notable applications of CAS No 25181-64-0 is in the agricultural sector, where it is used as a precursor for herbicides. The compound's ability to inhibit specific enzymes involved in plant growth makes it highly effective in controlling weeds without adversely affecting crops. Researchers have also explored its potential as a building block for pharmaceuticals, particularly in the development of anti-inflammatory and anticancer agents. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its promising therapeutic effects in preclinical models.

In addition to its practical applications, 2-(2-Bromo-5-Methylphenoxy)Acetic Acid has been a subject of extensive research into its environmental fate and toxicity. Scientists are investigating how this compound degrades in soil and water systems, as well as its potential risks to aquatic life. Understanding these factors is crucial for ensuring sustainable use and minimizing ecological impacts.

The global market for phenoxyacetic acids has seen steady growth, driven by increasing demand from both agricultural and pharmaceutical sectors. Companies specializing in fine chemicals are investing heavily in optimizing production processes to meet this demand while adhering to stringent regulatory standards. The compound's versatility and adaptability make it a valuable asset in various chemical industries.

In conclusion, CAS No 25181-64-0, or 2-(2-Bromo-5-Methylphenoxy)Acetic Acid, stands out as a versatile compound with wide-ranging applications. Its role as a precursor for herbicides, pharmaceuticals, and other chemical products underscores its importance in modern chemistry. As research continues to uncover new uses and improve production methods, this compound is poised to play an even greater role in shaping future innovations across multiple industries.

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